N-(7-hydroxy-2-oxo-2H-chromen-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(7-hydroxy-2-oxo-2H-chromen-3-yl)benzamide” is a compound with the CAS Number: 126940-57-6. It has a molecular weight of 281.27 . This compound is also known by the synonym "N-(7-hydroxy-2-oxo-2H-chromen-3-yl)benzenecarboxamide" .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the synthesis of 2-oxo-2H-chromen-7-yl 4-chlorobenzoate was achieved through an O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride in dichloromethane, using a slight excess of triethylamine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C16H11NO4/c18-12-7-6-11-8-13 (16 (20)21-14 (11)9-12)17-15 (19)10-4-2-1-3-5-10/h1-9,18H, (H,17,19) .
Scientific Research Applications
Crystal Structure Analysis
- The crystal structure of derivatives such as N′-benzoyl-7-hydroxy-6-hexyl-2-oxo-2H-chromene-3-carbohydrazonamide has been investigated. This research revealed that cyclization processes lead to the formation of triazole derivatives of 3-substituted chromenone, contributing significantly to the understanding of their chemical properties and potential applications in materials science (Baumer et al., 2004).
Antibacterial Properties
- Compounds like N-(2-(1H-indol-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamides have shown significant activity against acetylcholinesterase (AChE), indicating potential as antibacterial agents. The structure-activity relationship (SAR) studies have provided insights into improving their anti-AChE activity (Ghanei-Nasab et al., 2016).
Synthesis and Chemical Behavior
- The synthesis and chemical behavior of various derivatives have been a key area of study. For instance, research on compounds like N-[2-(6-Methoxy-2-oxo-2H-chromen-4-yl)-benzofuran-3-yl]-benzamide has provided valuable insights into their molecular structure and potential for various industrial applications (Anuradha et al., 2012).
Antioxidant Properties
- Some derivatives have been investigated for their antioxidant properties. This includes studies on acetyl salicylic acid derivatives and their potential role in preventing diseases like cancer or coronary heart disease due to their ability to impede oxidative stress (Poojari et al., 2016).
Novel Applications
- Other research focuses on innovative applications, such as the use of derivatives in chemosensors for anions detection, demonstrating their potential in environmental monitoring and safety applications (Wang et al., 2015).
Anti-inflammatory and Analgesic Activities
- Studies have also explored the anti-inflammatory and analgesic activities of substituted-N-(4-methyl-2-oxo-2H-chromen-7-yl) benzamides, suggesting their potential therapeutic applications (Ronad et al., 2008).
Future Directions
The future research directions for “N-(7-hydroxy-2-oxo-2H-chromen-3-yl)benzamide” and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry. Given the diverse biological activities of coumarin derivatives, these compounds could be investigated for their potential use in the treatment of various diseases .
Mechanism of Action
Target of Action
N-(7-hydroxy-2-oxo-2H-chromen-3-yl)benzamide is a novel synthesized coumarin The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It has been shown to have a cardiopreventive effect by preventing heart injury marker leakage from cardiomyocytes . It also normalizes cardiac function and ECG pattern, as well as improves lipid profile .
Biochemical Pathways
This compound appears to affect several biochemical pathways. It significantly mitigates oxidative stress biomarkers, as evidenced by the decrease of lipid peroxidation and the increased level of the myocardial GSH level together with the SOD, GSH-Px, and catalase activities .
Result of Action
This compound has been shown to ameliorate the severity of isoproterenol-induced myocardial infarction through improving the oxidative status, attenuating apoptosis, and reducing fibrinogen production . It also inhibits cardiac apoptosis by upregulating the expression of Bcl-2 and downregulating the expression of Bax and caspase-3 genes .
Biochemical Analysis
Biochemical Properties
It is known that this compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may involve various types of chemical bonds .
Cellular Effects
N-(7-hydroxy-2-oxo-2H-chromen-3-yl)benzamide can have various effects on cells. It has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is believed to exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
This compound is involved in various metabolic pathways. This includes interactions with enzymes or cofactors, and potential effects on metabolic flux or metabolite levels .
Transport and Distribution
This could include interactions with transporters or binding proteins, as well as effects on its localization or accumulation .
Subcellular Localization
This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Properties
IUPAC Name |
N-(7-hydroxy-2-oxochromen-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11NO4/c18-12-7-6-11-8-13(16(20)21-14(11)9-12)17-15(19)10-4-2-1-3-5-10/h1-9,18H,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYNNYDYTRZLFQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C(C=C3)O)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.